Cas no 89897-95-0 (4,4-dimethylcyclopentane-1,2-dione)

• Product Name: 4,4-dimethylcyclopentane-1,2-dione
• CAS No: 89897-95-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD20485282
• CID: 585711
• PubChem ID: 14289654
• Update Time: 2025-06-25

4,4-dimethylcyclopentane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedione, 4,4-dimethyl-
• 4,4-dimethylcyclopentane-1,2-dione
• SCHEMBL2324941
• 89897-95-0
• 4,4-dimethyl-cyclopentane-1,2-dione
• DTXSID00558495
• PSGKTTJGRIVWRN-UHFFFAOYSA-N
• dimethyl-cyclopentandione
• EN300-25089115

• MDL： MFCD20485282
• Inchi： 1S/C7H10O2/c1-7(2)3-5(8)6(9)4-7/h3-4H2,1-2H3
• InChI Key： PSGKTTJGRIVWRN-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1Ų

Additional information on 4,4-dimethylcyclopentane-1,2-dione

4,4-Dimethylcyclopentane-1,2-Dione: A Comprehensive Overview

4,4-Dimethylcyclopentane-1,2-dione (CAS No: 89897-95-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its cyclopentane ring with two ketone groups at positions 1 and 2 and two methyl groups at position 4, has garnered attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals.

The synthesis of 4,4-dimethylcyclopentane-1,2-dione involves a series of carefully controlled reactions, often utilizing methods such as oxidation or cyclization. Recent studies have explored the use of green chemistry approaches to synthesize this compound, aligning with the growing emphasis on sustainable chemical processes. Researchers have demonstrated that the compound can be synthesized with high yield using biodegradable catalysts, making it an eco-friendly alternative for industrial applications.

One of the most promising applications of 4,4-dimethylcyclopentane-1,2-dione lies in its role as a precursor for advanced polymers and coatings. The compound's ability to form stable cross-linked structures has been leveraged in the development of high-performance adhesives and protective coatings. Recent research published in *Advanced Materials* highlights its potential in creating self-healing polymer networks, which could revolutionize industries such as aerospace and automotive manufacturing.

In the pharmaceutical sector, 4,4-dimethylcyclopentane-1,2-dione has shown promise as a building block for bioactive molecules. Its rigid cyclic structure provides an ideal scaffold for drug design, particularly in the development of kinase inhibitors and other therapeutic agents. A study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory properties, opening new avenues for drug discovery.

The electronic properties of 4,4-dimethylcyclopentane-1,2-dione have also been explored in the context of organic electronics. Its conjugated system allows for efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers at the University of California have developed novel OLEDs incorporating this compound, achieving higher luminous efficiency compared to traditional materials.

From a structural perspective, 4,4-dimethylcyclopentane-1,2-dione exhibits interesting stereochemical properties due to the steric hindrance caused by the methyl groups at position 4. This steric effect influences its reactivity in various chemical transformations and has been exploited in asymmetric synthesis protocols. A team at Kyoto University reported that the compound can serve as a chiral auxiliary in enantioselective reactions, offering a novel route to chiral molecules.

The thermal stability and mechanical properties of 4,4-dimethylcyclopentane-1,2-dione make it an attractive candidate for high-temperature applications. Recent research has focused on its use as a reinforcing agent in polymer composites used in aerospace applications where thermal resistance is critical. The compound's ability to withstand extreme temperatures without degradation has been validated through rigorous testing under simulated space conditions.

In conclusion, 4,4-dimethylcyclopentane-1,2-dione (CAS No: 89897-95-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure enables its use as a precursor for advanced materials and bioactive compounds while its electronic properties hold promise for next-generation electronic devices. As research continues to uncover new potential uses for this compound